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Compound of Interest

Compound Name: 6-Chloropyridine-2-carboxamide

Cat. No.: B1347139

For Immediate Reference: Key Safety and Logistical Information

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 6-Chloropyridine-2-carboxamide (CAS Number: 70593-61-2). Designed for
researchers, scientists, and drug development professionals, this guide aims to be your trusted
resource for laboratory safety and chemical management, ensuring the protection of all
personnel and the integrity of your research.

Hazard and Exposure Data

While specific quantitative toxicity data such as LD50 and occupational exposure limits for 6-
Chloropyridine-2-carboxamide are not readily available in the searched resources, the
following table summarizes its known hazard classifications according to the Globally
Harmonized System (GHS).[1][2] Researchers should treat this compound with a high degree
of caution, assuming it may have significant toxicity based on the known hazards of related
chlorinated pyridine compounds.
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Hazard Classification GHS Category Description
Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

May cause an allergic skin

Skin Sensitization Category 1 )
reaction.[1][2]

Causes serious eye irritation.

[1]

Serious Eye Damage/Irritation Category 2

o . May cause respiratory
Specific Target Organ Toxicity Category 3 S
irritation.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to Personal Protective Equipment is mandatory when handling 6-
Chloropyridine-2-carboxamide to mitigate risks of exposure through inhalation, skin contact,
and eye contact.
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PPE Category Specification Rationale

To prevent skin contact,
irritation, and potential allergic
) ) reactions. Nitrile gloves offer
_ Chemical-resistant gloves )
Hand Protection o good resistance to a range of
(Nitrile preferred).[3][4] ) ]
chemicals and are a suitable
alternative for those with latex

allergies.[3]

Safety glasses with side
) ) ) To protect eyes from dust
Eye Protection shields or chemical safety

| particles and splashes.
goggles.

] To prevent inhalation of the
) ] NIOSH-approved respirator )
Respiratory Protection compound, which may cause
(e.g., N95) for dusts. ) o
respiratory irritation.[1]

) To protect skin and personal
Body Protection Laboratory coat. ] o
clothing from contamination.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 6-Chloropyridine-2-carboxamide is essential to maintain a
safe laboratory environment.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

Handling and Use

» Designated Area: All handling of 6-Chloropyridine-2-carboxamide should occur in a
designated area, such as a chemical fume hood, to ensure adequate ventilation.
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e Personal Protective Equipment: Adhere strictly to the PPE protocol outlined in the table
above.

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.

e Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

Spill Management

e Evacuation: In case of a significant spill, evacuate the immediate area.
e Ventilation: Ensure the area is well-ventilated.

o Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a labeled, sealed container for disposal.

o Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

o Reporting: Report all spills to the laboratory supervisor or safety officer.

Disposal Plan

Proper disposal of 6-Chloropyridine-2-carboxamide and its contaminated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste materials, including unused product and contaminated
consumables (e.g., gloves, wipes), in a designated, labeled, and sealed hazardous waste
container.

e Waste Segregation: Do not mix this waste with other waste streams.

» Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal
company. Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
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This protocol details the steps for safely preparing a 10 mM stock solution of 6-

Chloropyridine-2-carboxamide (Molecular Weight: 156.57 g/mol ).

Materials:

6-Chloropyridine-2-carboxamide
Anhydrous DMSO (or other suitable solvent)
Appropriate volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation: Don all required PPE as specified in the PPE Protocol table.
Work Area: Perform all weighing and solution preparation inside a chemical fume hood.

Weighing: Accurately weigh 1.566 mg of 6-Chloropyridine-2-carboxamide on an analytical
balance.

Dissolution: Carefully transfer the weighed solid to a 1 mL volumetric flask.

Solvent Addition: Add a small amount of the chosen solvent to the flask and gently swirl to
dissolve the solid.

Final Volume: Once dissolved, add the solvent to the 1 mL mark.
Mixing: Cap the flask and invert several times to ensure a homogenous solution.

Labeling: Clearly label the flask with the compound name, concentration, solvent, and date
of preparation.

Storage: Store the stock solution in a tightly sealed container at the appropriate temperature,
as determined by the compound's stability.

Decontamination: Properly clean all glassware and the work area.
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» Waste Disposal: Dispose of all contaminated materials according to the Disposal Plan.

Visual Workflow for Chemical Handling

The following diagram illustrates the logical workflow for the safe handling of 6-
Chloropyridine-2-carboxamide in a laboratory setting.
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Workflow for Safe Handling of 6-Chloropyridine-2-carboxamide
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Caption: A logical workflow for the safe handling of chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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